Cas no 851946-73-1 (ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851946-73-1
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 5801516
• PubChem ID: 3616122
• Update Time: 2023-11-21

ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-5-pentanamido-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-4-oxo-5-[(1-oxopentyl)amino]-3-phenyl-, ethyl ester
• ethyl 4-oxo-5-(pentanoylamino)-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• EU-0093219
• 851946-73-1
• ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AB00670118-01
• F0641-0005
• AKOS024589956
• ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

• Inchi： 1S/C20H21N3O4S/c1-3-5-11-15(24)21-18-16-14(12-28-18)17(20(26)27-4-2)22-23(19(16)25)13-9-7-6-8-10-13/h6-10,12H,3-5,11H2,1-2H3,(H,21,24)
• InChI Key： DOKSXIDJZPHZTQ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)CCCC)SC=C12

Computed Properties

• Exact Mass: 399.12527733g/mol
• Monoisotopic Mass: 399.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 13.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines